Cas no 1221723-17-6 (2-Methanesulfonylcyclopentan-1-amine)

• Product Name: 2-Methanesulfonylcyclopentan-1-amine
• CAS No: 1221723-17-6
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• MDL: MFCD15209750
• CID: 5157721
• Update Time: 2026-03-04

2-Methanesulfonylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonylcyclopentan-1-amine
• 2-(Methylsulfonyl)cyclopentan-1-amine
• 2-(Methylsulfonyl)cyclopentanamine
• Cyclopentanamine, 2-(methylsulfonyl)-
• 2-Methanesulfonylcyclopentan-1-amine

• MDL： MFCD15209750
• Inchi： 1S/C6H13NO2S/c1-10(8,9)6-4-2-3-5(6)7/h5-6H,2-4,7H2,1H3
• InChI Key： GKPNHSIGALZAJP-UHFFFAOYSA-N
• SMILES： S(C)(C1CCCC1N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5

Additional information on 2-Methanesulfonylcyclopentan-1-amine

Comprehensive Overview of 2-Methanesulfonylcyclopentan-1-amine (CAS No. 1221723-17-6): Properties, Applications, and Industry Insights

2-Methanesulfonylcyclopentan-1-amine (CAS No. 1221723-17-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This sulfonyl-functionalized cyclopentylamine derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both methanesulfonyl and amine moieties enables diverse transformations, particularly in the development of bioactive molecules targeting enzyme modulation.

Recent studies highlight the compound's role in drug discovery pipelines, especially for central nervous system (CNS) therapeutics. Researchers are investigating its potential as a scaffold for kinase inhibitors, with computational models suggesting favorable binding affinity to protein targets. The cyclopentane ring provides conformational rigidity, while the sulfonyl group enhances solubility – a critical factor addressed in modern medicinal chemistry optimization strategies.

From a synthetic perspective, CAS 1221723-17-6 demonstrates remarkable stability under various reaction conditions. Analytical data confirms high purity (>98%) via HPLC, with characteristic NMR peaks at δ 2.8-3.1 ppm (methanesulfonyl protons) and δ 1.5-2.2 ppm (cyclopentyl protons). These properties make it suitable for high-throughput screening applications and combinatorial chemistry approaches currently dominating pharmaceutical R&D.

Environmental and regulatory aspects of 2-Methanesulfonylcyclopentan-1-amine production align with green chemistry principles. Modern synthetic routes employ catalytic asymmetric synthesis to minimize waste, addressing industry demands for sustainable chemical processes. This responsiveness to ESG (Environmental, Social, and Governance) metrics explains its growing adoption by contract research organizations.

The compound's structure-activity relationship (SAR) profile has sparked interest in precision agriculture applications. Preliminary studies suggest derivatives may act as plant growth regulators, coinciding with the agricultural sector's focus on climate-resilient crops. This dual applicability in pharma and agro sectors positions 1221723-17-6 as a high-value chemical building block.

Market analytics indicate rising demand for chiral amine intermediates like 2-Methanesulfonylcyclopentan-1-amine, driven by the biologics boom and small-molecule drug renaissance. Custom synthesis providers now offer kilogram-scale production with cGMP compliance, reflecting its transition from research-grade to commercial-scale material. Storage recommendations typically suggest inert atmosphere below -20°C to maintain stability.

Innovative delivery systems utilizing 1221723-17-6 derivatives are being explored for targeted drug delivery, particularly in blood-brain barrier penetration applications. The compound's logP value (predicted 1.2-1.8) falls within the optimal range for CNS drug candidates, explaining its prevalence in neuropharmacology research publications.

Quality control protocols for CAS 1221723-17-6 typically involve LC-MS characterization and residual solvent analysis per ICH guidelines. The material's compatibility with continuous flow chemistry systems makes it suitable for Industry 4.0 manufacturing platforms, a key consideration for pharma 4.0 adopters.

Patent landscape analysis reveals increasing claims incorporating 2-Methanesulfonylcyclopentan-1-amine derivatives, particularly in proteolysis targeting chimera (PROTAC) designs. This aligns with the industry's shift toward targeted protein degradation therapeutics, one of the most searched topics in drug discovery forums.

Future research directions may explore the compound's potential in RNA-targeting small molecules, given its demonstrated ability to interact with protein-nucleic acid complexes. Such applications would position 1221723-17-6 at the forefront of next-generation therapeutics development, addressing current challenges in undruggable target modulation.